1-Cyclopropoxy-4-methoxy-2-nitrobenzene

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 1-cyclopropyloxy-4-methoxy-2-nitrobenzene
• InChI: InChI=1S/C10H11NO4/c1-14-8-4-5-10(15-7-2-3-7)9(6-8)11(12)13/h4-7H,2-3H2,1H3
• InChI Key: CUOKLBFFAMMRNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC2CC2)[N+](=O)[O-]

Description

1-Cyclopropoxy-4-methoxy-2-nitrobenzene (C₁₀H₁₁NO₄, MW = 209.20 g/mol) is a substituted aromatic compound featuring a benzene ring with three distinct functional groups: a cyclopropoxy group at position 1, a methoxy group at position 4, and a nitro group at position 2. The cyclopropoxy moiety introduces a rigid, strained three-membered ring, while the methoxy and nitro groups contribute electron-donating and electron-withdrawing effects, respectively.

Preparation Methods

The synthesis of 1-Cyclopropoxy-4-methoxy-2-nitrobenzene typically involves multi-step organic reactions. One common method includes the nitration of a benzene derivative followed by the introduction of the cyclopropoxy and methoxy groups. The general steps are as follows:

Nitration: The benzene ring is nitrated using a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group.

Methoxylation: The methoxy group is introduced through a reaction with methanol in the presence of a catalyst.

Cyclopropoxylation: The cyclopropoxy group is added using cyclopropyl bromide in the presence of a base such as potassium carbonate

Industrial production methods may involve similar steps but are optimized for larger scale synthesis with considerations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

1-Cyclopropoxy-4-methoxy-2-nitrobenzene undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The methoxy and cyclopropoxy groups can participate in nucleophilic substitution reactions. For example, the methoxy group can be replaced by a hydroxyl group using sodium hydroxide.

Oxidation: The compound can undergo oxidation reactions, where the methoxy group is oxidized to a carboxyl group using oxidizing agents like potassium permanganate

Scientific Research Applications

1-Cyclopropoxy-4-methoxy-2-nitrobenzene is used in various scientific research applications:

Chemistry: It serves as a precursor in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of new materials and as an intermediate in the production of agrochemicals

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-4-methoxy-2-nitrobenzene involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components. The methoxy and cyclopropoxy groups can modulate the compound’s binding affinity to various receptors and enzymes, influencing its biological activity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-cyclopropoxy-4-methoxy-2-nitrobenzene with structurally related aromatic nitro compounds, focusing on substituent effects, synthesis, and functional properties.

Table 1: Comparative Analysis of Key Compounds

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Features	Synthesis Yield (Reported)	Applications/Notes
1-Cyclopropoxy-4-methoxy-2-nitrobenzene	Cyclopropoxy (1), Methoxy (4), Nitro (2)	209.20	Rigid cyclopropoxy ring; strong electron-withdrawing nitro group	Not reported	Potential intermediate for bioactives
1-Iodo-4-methoxy-2-nitrobenzene	Iodo (1), Methoxy (4), Nitro (2)	307.11	Bulky iodine substituent; polarizable heavy atom	Not reported	Crystallography studies
1-(2-Methoxyethoxy)-4-nitrobenzene	Methoxyethoxy (1), Nitro (4)	213.19	Flexible ether chain; hydrogen-bonding capacity	Not reported	Dye/drug intermediate
1-(Allyloxy)-4-chloro-2-nitrobenzene	Allyloxy (1), Chloro (4), Nitro (2)	213.62	Allyl group for click chemistry; chloro as a leaving group	95–97%	High-yield synthesis routes

Structural and Electronic Comparisons

• Cyclopropoxy vs. The iodine’s bulkiness may also hinder electrophilic substitution compared to the smaller cyclopropoxy group.
• Cyclopropoxy vs. Methoxyethoxy () : The methoxyethoxy chain in 1-(2-methoxyethoxy)-4-nitrobenzene allows conformational flexibility, enabling hydrogen bonding (C–H⋯O interactions) that stabilizes its crystal structure . In contrast, the rigid cyclopropoxy group may reduce solubility in polar solvents but enhance thermal stability.
• In 1-(2-methoxyethoxy)-4-nitrobenzene, the nitro group at position 4 (para to methoxyethoxy) allows resonance stabilization, altering electronic effects on the ring .

Physical Properties

• Solubility : The cyclopropoxy group’s hydrophobicity likely reduces aqueous solubility compared to the polar methoxyethoxy or iodo substituents.
• Thermal Stability: The strained cyclopropane ring may lower thermal stability relative to non-cyclic substituents, though this requires experimental validation.